Cas no 174903-38-9 (Benzotriazol-1-yl-acetic acid methyl ester)

Benzotriazol-1-yl-acetic acid methyl ester is a versatile reagent widely used in organic synthesis, particularly in peptide coupling and acylation reactions. Its key advantage lies in its role as an efficient activating agent for carboxylic acids, facilitating the formation of amide bonds under mild conditions. The compound exhibits good stability and reactivity, making it suitable for use in complex molecular transformations. Its benzotriazole moiety enhances leaving-group properties, improving reaction yields and selectivity. Additionally, the methyl ester group offers compatibility with a range of solvents and substrates. This reagent is valued for its reliability in both academic and industrial applications, particularly in medicinal chemistry and materials science.
Benzotriazol-1-yl-acetic acid methyl ester structure
174903-38-9 structure
Product Name:Benzotriazol-1-yl-acetic acid methyl ester
CAS No:174903-38-9
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD01924508
CID:3140014
PubChem ID:313449
Update Time:2025-05-27

Benzotriazol-1-yl-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzotriazol-1-yl-acetic acid methyl ester
    • AKOS003216668
    • MFCD01924508
    • Methyl 2-(1H-benzo[d][1,2,3]triazol-1-yl)acetate
    • NSC-227392
    • methyl 2-(benzotriazol-1-yl)acetate
    • Methyl2-(1H-benzo[d][1,2,3]triazol-1-yl)acetate
    • 174903-38-9
    • NSC227392
    • AB7455
    • MDL: MFCD01924508
    • Inchi: 1S/C9H9N3O2/c1-14-9(13)6-12-8-5-3-2-4-7(8)10-11-12/h2-5H,6H2,1H3
    • InChI Key: JHUAMEKJJNCMLD-UHFFFAOYSA-N
    • SMILES: O(C)C(CN1C2C=CC=CC=2N=N1)=O

Computed Properties

  • Exact Mass: 191.069476538g/mol
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 57Ų

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Benzotriazol-1-yl-acetic acid methyl ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:174903-38-9)Benzotriazol-1-yl-acetic acid methyl ester
Order Number:A1142550
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:55
Price ($):267.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:174903-38-9)Benzotriazol-1-yl-acetic acid methyl ester
A1142550
Purity:99%
Quantity:1g
Price ($):267.0
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